Cas no 4131-11-7 (2-(ethanesulfonyl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene
• CAS No: 4131-11-7
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD21602547
• CID: 5227110
• PubChem ID: 73994702
• Update Time: 2026-03-07

2-(ethanesulfonyl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(ethylsulfonyl)-1-methyl-4-nitro-
• 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene

• MDL： MFCD21602547
• Inchi： 1S/C9H11NO4S/c1-3-15(13,14)9-6-8(10(11)12)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： QEVDEQBUZXKVKR-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C([N+]([O-])=O)C=C1S(CC)(=O)=O

Additional information on 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene

Introduction to 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene (CAS No. 4131-11-7) in Modern Chemical Research

2-(ethanesulfonyl)-1-methyl-4-nitrobenzene, identified by the chemical identifier CAS No. 4131-11-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic nitro compound features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry, material science, and synthetic methodologies. The presence of both an ethanesulfonyl group and a nitro substituent on a benzene ring imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a methyl group at the 1-position and a nitro group at the 4-position, creates a platform for diverse chemical transformations. These structural features enable 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene to participate in various reactions, including nucleophilic aromatic substitution, reduction of nitro groups, and sulfonylation reactions. Such versatility has positioned it as a key building block in the development of novel pharmaceuticals and specialty chemicals.

In recent years, advancements in computational chemistry and high-throughput screening have highlighted the utility of 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene in drug discovery pipelines. Its aromatic system provides a scaffold that can be modified to explore different pharmacophores, while the electron-withdrawing nature of the nitro and sulfonyl groups enhances binding affinity to biological targets. Researchers have leveraged these properties to design derivatives with enhanced potency and selectivity against targets such as kinases, transcription factors, and enzyme inhibitors.

One notable application of CAS No. 4131-11-7 is in the synthesis of heterocyclic compounds, which are prevalent in modern therapeutics. The ethanesulfonyl moiety serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, facilitating the construction of complex ring systems. For instance, studies have demonstrated its use in generating biaryl structures through Suzuki-Miyaura or Heck couplings, which are critical motifs in many FDA-approved drugs. The nitro group further aids in these transformations by enabling metalation under controlled conditions, thereby streamlining synthetic routes.

The pharmaceutical industry has also explored derivatives of 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene for their antimicrobial and anti-inflammatory properties. Structural modifications have revealed compounds with promising activity against resistant bacterial strains and inflammatory pathways. The combination of electronic effects from the nitro and sulfonyl groups modulates interactions with biological receptors, offering a rational basis for designing next-generation therapeutics.

Material scientists have similarly capitalized on the unique properties of this compound. Its ability to form stable radicals due to the presence of electron-withdrawing groups makes it useful in polymer chemistry and organic electronics. Researchers have incorporated derivatives into conductive polymers and light-emitting diodes (LEDs), where the nitro group enhances charge transport properties. Additionally, the compound's solubility profile allows for its incorporation into coatings and adhesives, improving durability and functionality.

The synthesis of CAS No. 4131-11-7 itself has been optimized through modern catalytic techniques. Transition-metal-catalyzed reactions now provide efficient routes to this intermediate, reducing reliance on traditional multi-step processes. Such advancements not only improve yield but also minimize waste generation, aligning with green chemistry principles. Recent publications highlight microwave-assisted synthesis and flow chemistry approaches that further enhance scalability and sustainability.

Ongoing research continues to uncover new applications for 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene across disciplines. Innovations in bioconjugation techniques have enabled its use as a probe molecule in imaging studies, where its fluorescence properties can be tuned through structural modifications. Furthermore, its role as a ligand in coordination chemistry has been explored for catalytic applications, demonstrating its versatility beyond traditional organic synthesis.

In conclusion, 2-(ethanesulfonyl)-1-methyl-4-nitrobenzene (CAS No. 4131-11-7) represents a cornerstone compound in contemporary chemical research. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and synthetic methodologies. As research progresses, continued exploration of its derivatives promises to yield novel solutions across multiple scientific domains.